2-Amino-5-bromo-3-methylbenzoic acid
Cat. No. B1340033
M. Wt: 230.06 g/mol
InChI Key: RWLPKYJTGUCBQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07867949B2
Procedure details
To a mixture of 1.5 g of 2-amino-5-chlorobenzoic acid and 100 ml of N,N-dimethylformamide was added 1.8 g of N-bromosuccinimide at room temperature, and the mixture was stirred at room temperature for 10 hours. After 30 ml of water was poured into the reaction mixture, the mixture was extracted with ethyl acetate three times. The organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to obtain 1.2 g of 2-amino-5-bromo-3-methylbenzoic acid of the formula:
Identifiers
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REACTION_CXSMILES
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N[C:2]1[CH:10]=[CH:9][C:8](Cl)=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].C[N:13]([CH3:16])C=O.[Br:17]N1C(=O)CCC1=O>O>[NH2:13][C:16]1[C:8]([CH3:7])=[CH:9][C:10]([Br:17])=[CH:2][C:3]=1[C:4]([OH:6])=[O:5]
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=C(C=C1)Cl
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Step Three
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 10 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate three times
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WASH
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Type
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WASH
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Details
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washed with an aqueous saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C(=O)O)C=C(C=C1C)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
